5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol

• IUPAC Name: 5-bromo-2-ethoxy-4-[(E)-2-(8-methoxyquinolin-2-yl)ethenyl]phenol
• InChI: InChI=1S/C20H18BrNO3/c1-3-25-19-11-14(16(21)12-17(19)23)8-10-15-9-7-13-5-4-6-18(24-2)20(13)22-15/h4-12,23H,3H2,1-2H3/b10-8+
• InChI Key: UCDZMMWRIXTILU-CSKARUKUSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C=CC2=NC3=C(C=CC=C3OC)C=C2)Br)O
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)/C=C/C2=NC3=C(C=CC=C3OC)C=C2)Br)O
• Molecular Formula: C20H18BrNO3
• Molecular Weight: 400.3 g/mol

Description

5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol, also known as BMQ, is a synthetic compound that has attracted significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol exerts its therapeutic effects through several mechanisms of action. In cancer cells, this compound induces apoptosis by activating caspases and inhibiting the PI3K/Akt pathway. This compound also inhibits angiogenesis by reducing the expression of VEGF and MMPs. In inflammation, this compound reduces the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. In neurodegenerative disorders, this compound protects against oxidative stress by reducing the production of reactive oxygen species and increasing the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing the production of pro-inflammatory cytokines, inhibiting the activation of NF-κB, inducing apoptosis, inhibiting angiogenesis, reducing oxidative stress, and increasing the expression of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol has several advantages for lab experiments, including its ability to induce apoptosis, inhibit angiogenesis, and reduce inflammation. However, this compound also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for 5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol research, including investigating its potential therapeutic applications in other diseases, optimizing its synthesis method to improve its solubility and reduce toxicity, and conducting preclinical and clinical trials to evaluate its safety and efficacy in humans.
In conclusion, this compound is a synthetic compound that has potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Its mechanism of action involves inducing apoptosis, inhibiting angiogenesis, reducing inflammation, and protecting against oxidative stress. While this compound has several advantages for lab experiments, it also has some limitations, and further research is needed to optimize its synthesis method and evaluate its safety and efficacy in humans.

Synthesis Methods

5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol can be synthesized using a multi-step process involving the reaction between 8-methoxy-2-quinolinecarboxaldehyde and 5-bromo-2-hydroxybenzaldehyde in the presence of a base. The resulting product is then subjected to a Wittig reaction with ethyltriphenylphosphonium bromide and subsequently reduced using sodium borohydride to yield this compound.

Scientific Research Applications

5-bromo-2-ethoxy-4-[2-(8-methoxy-2-quinolinyl)vinyl]phenol has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has demonstrated that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disorders, this compound has been shown to protect against oxidative stress and reduce neuroinflammation.